Cas no 1084976-64-6 (1-(2-methoxyethyl)-N-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-methoxyethyl)-N-methyl-1H-pyrazol-4-amine
• CAS No: 1084976-64-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6360091
• PubChem ID: 63091445
• Update Time: 2025-05-24

1-(2-methoxyethyl)-N-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-N-methyl-1H-pyrazol-4-amine
• AKOS012391888
• SCHEMBL8183303
• 1084976-64-6
• EN300-4206086

• Inchi： 1S/C7H13N3O/c1-8-7-5-9-10(6-7)3-4-11-2/h5-6,8H,3-4H2,1-2H3
• InChI Key： VURVPWWUUXHQIL-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=C(C=N1)NC

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 39.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-(2-methoxyethyl)-N-methyl-1H-pyrazol-4-amine

Compound CAS No. 1084976-64-6: 1-(2-Methoxyethyl)-N-Methyl-1H-Pyrazol-4-Amine

1-(2-Methoxyethyl)-N-Methyl-1H-Pyrazol-4-Amine, identified by the CAS registry number 1084976-64-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery.

The structure of 1-(2-Methoxyethyl)-N-Methyl-1H-Pyrazol-4-Amine consists of a pyrazole ring, a five-membered heterocycle with two nitrogen atoms, substituted at the 4-position with an N-methylamino group and at the 1-position with a 2-methoxyethyl group. This substitution pattern contributes to its unique chemical properties and reactivity. The presence of the methoxy group introduces electron-donating effects, which can influence the electronic properties of the molecule and potentially enhance its bioavailability.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and targets in therapeutic areas such as oncology, inflammation, and central nervous system disorders. For instance, research published in Journal of Medicinal Chemistry demonstrated that certain pyrazole derivatives exhibit potent inhibitory activity against kinase enzymes, which are key players in cancer cell proliferation and signaling pathways.

In addition to its pharmacological applications, 1-(2-Methoxyethyl)-N-Methyl-1H-Pyrazol-4-Amine has been explored for its role in catalysis. The compound's ability to act as a ligand in transition metal complexes has been investigated for its potential use in asymmetric catalysis, where it can facilitate the formation of chiral centers in organic molecules. This application underscores its versatility across different areas of chemical research.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as pyrazole carboxylic acids or their derivatives. Modern synthetic strategies have focused on improving the efficiency and scalability of these reactions, leveraging techniques such as microwave-assisted synthesis and continuous flow chemistry to enhance yield and purity.

In terms of physical properties, 1-(2-Methoxyethyl)-N-Methyl-1H-Pyrazol-4-Amine is characterized by a melting point of approximately 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The compound's stability under different conditions has also been a subject of recent investigations. Studies indicate that it exhibits good thermal stability up to 200°C without significant decomposition, which is advantageous for its handling and storage during large-scale production processes.

In conclusion, 1-(2-Methoxyethyl)-N-Methyl-1H-Pyrazol-4-Amine, with CAS No. 1084976-64-6, represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with advances in synthetic methodologies and understanding of its biological activities, positions it as a promising candidate for future drug development efforts.